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Compound of Interest

Compound Name: Sodium cyanide

Cat. No.: B046578

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, experimental
protocols, and safety considerations for the use of sodium cyanide (NaCN) in a laboratory
setting. All quantitative data is presented in structured tables for ease of reference, and detailed
methodologies for key experiments are provided. Visual diagrams generated using the DOT
language illustrate critical signaling pathways and experimental workflows.

Core Chemical and Physical Properties

Sodium cyanide is a white, water-soluble solid inorganic compound with the formula NaCN.[1]
[2] It is a highly toxic salt of sodium and hydrocyanic acid.[3] Due to its reaction with moisture in
the air, it may have a faint, bitter almond-like odor, which is characteristic of the hydrogen
cyanide gas being produced.[3] However, the ability to detect this odor is a genetic trait, and its
absence is not an indicator of safety.[2][3]

Table 1: Physical and Chemical Properties of Sodium
Cyanide

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b046578?utm_src=pdf-interest
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.lookchem.com/Chempedia/Chemical-Technology/Organic-Chemical-Technology/15239.html
https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/ccc-2012_cyanide_storage_handling_and_general_information_1.pdf
https://orgsyn.org/demo.aspx?prep=cv1p0107
https://orgsyn.org/demo.aspx?prep=cv1p0107
https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/ccc-2012_cyanide_storage_handling_and_general_information_1.pdf
https://orgsyn.org/demo.aspx?prep=cv1p0107
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

References

Chemical Formula

NaCN

[3]4]

Molar Mass 49.0072 g/mol [2]
White crystalline solid or

Appearance [11[3]
powder
Odorless when dry; faint, bitter

Odor . . [2]3]
almond-like when moist

Density 1.5955 g/cm3 [2]

Melting Point 563.7 °C (1,046.7 °F) [11[3]

Boiling Point 1,496 °C (2,725 °F) [1][2]

Solubility in Water

48.15 g/100 mL (10 °C)63.7
/100 mL (25 °C)

[2]

Solubility in other solvents

Soluble in ammonia, methanol,

ethanol.Very slightly soluble in
dimethylformamide,
SO:z.Insoluble in dimethyl
sulfoxide.

[2]

pH

Aqueous solution is strongly

alkaline

[3]05]

Reactivity and Chemical Behavior

Sodium cyanide is a moderately strong base and a potent nucleophile, making it a versatile

reagent in organic synthesis.[2] Its reactivity is largely dictated by the cyanide anion (CN-).

e Reaction with Acids: Sodium cyanide reacts rapidly with acids, even weak acids like carbon

dioxide in the air, to produce highly toxic and flammable hydrogen cyanide (HCN) gas.[1][2]

[5][6] This is a significant hazard associated with the handling of cyanide salts.[2]

o NaCN + H* — HCN + Na*[2]
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e Hydrolysis: As a salt of a weak acid (HCN) and a strong base (NaOH), sodium cyanide
hydrolyzes in water to produce hydrogen cyanide and hydroxide ions, resulting in an alkaline
solution.[2][5]

o CN- + H20 = HCN + OH-[5]

» Nucleophilic Substitution: The cyanide ion is an excellent nucleophile and readily participates
in SN2 reactions with alkyl halides to form nitriles.[5][7] This reaction is fundamental in
organic synthesis for extending carbon chains.[7]

o R-X +NaCN - R-CN + NaXx[5]

o Complexation with Metals: Cyanide has a high affinity for metals, forming stable complexes.
[1][2] This property is exploited in applications such as gold mining and electroplating.[1][2]

Mechanism of Toxicity: Inhibition of Cellular
Respiration

Sodium cyanide is a potent and rapidly acting poison that functions as a metabolic inhibitor.[2]
[8] Its toxicity stems from its ability to inhibit cellular respiration by targeting cytochrome ¢
oxidase (Complex IV) in the mitochondrial electron transport chain.[2][9][10]

The cyanide ion binds to the ferric (Fe3*) ion in the heme as component of cytochrome ¢
oxidase.[10] This binding prevents the transfer of electrons from cytochrome c to oxygen, the
final electron acceptor in the electron transport chain.[9] As a result, oxidative phosphorylation
is halted, leading to a rapid decrease in ATP production and a shift to anaerobic metabolism,
causing lactic acidosis.[2][9] The inability of cells to utilize oxygen results in histotoxic hypoxia.
[10]
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Caption: Inhibition of the Electron Transport Chain by Cyanide.

Laboratory Safety and Handling

Sodium cyanide is acutely toxic and requires strict adherence to safety protocols.[11][12][13]

Table 2: Toxicity Data for Sodium Cyanide
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Metric Value Species Route References
LDso 8 mg/kg Rat Oral [2]
LDso 4 mg/kg Sheep Oral [2]
LDso 15 mg/kg Mammal Oral [2]

Probable Oral

Lethal Dose <5 mg/kg Human Oral [6]
(Human)
IDLH
(Immediately 25 mg/m3 (as ]

Human Inhalation [2][6]
Dangerous to CN)

Life or Health)

Personal Protective Equipment (PPE)

e Gloves: Double gloving with nitrile gloves is recommended.[14][15]

o Eye Protection: Chemical safety goggles and a face shield should be worn, especially when
there is a splash hazard.[12][16]

o Lab Coat: A lab coat, preferably flame-resistant, that is fully buttoned with sleeves of
sufficient length is required.[14][15]

e Clothing: Long pants and closed-toe shoes are mandatory.[14]

o Respiratory Protection: Work must be conducted in a certified chemical fume hood.[11][12]
[14] A respirator may be required for emergency situations.[13]

Handling and Storage

o Designated Area: All work with sodium cyanide must be performed in a designated area,
such as a chemical fume hood.[16][17]

» Weighing: When weighing solid sodium cyanide, follow "Safe Weighing of Toxic Powders"
procedures, which may involve using a balance enclosure or performing the weighing within

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/ccc-2012_cyanide_storage_handling_and_general_information_1.pdf
https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/ccc-2012_cyanide_storage_handling_and_general_information_1.pdf
https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/ccc-2012_cyanide_storage_handling_and_general_information_1.pdf
https://rtong.people.ust.hk/TongRB_SodiumCyanide.pdf
https://www.uwindsor.ca/chemical-control-centre/sites/uwindsor.ca.chemical-control-centre/files/ccc-2012_cyanide_storage_handling_and_general_information_1.pdf
https://rtong.people.ust.hk/TongRB_SodiumCyanide.pdf
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp005_cyanides.pdf
https://www.researchgate.net/publication/9059523_Reversal_of_cyanide_inhibition_of_cytochrome_C_oxidase_by_the_auxiliary_substrate_nitric_oxide_An_endogenous_antidote_to_cyanide_poisoning
https://www.masterorganicchemistry.com/2018/11/12/the-strecker-synthesis-of-amino-acids/
https://www.ncei.noaa.gov/data/oceans/coris/library/NOAA/CRCP/project/1273/SOP_CyanideTesting_CDT.pdf
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp005_cyanides.pdf
https://www.researchgate.net/publication/9059523_Reversal_of_cyanide_inhibition_of_cytochrome_C_oxidase_by_the_auxiliary_substrate_nitric_oxide_An_endogenous_antidote_to_cyanide_poisoning
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp005_cyanides.pdf
https://research.wayne.edu/oehs/chemical/general_sopcyanides.docx
https://www.masterorganicchemistry.com/2018/11/12/the-strecker-synthesis-of-amino-acids/
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp005_cyanides.pdf
https://mantech-inc.com/wp-content/uploads/2020/08/MAN-MD-E-0123-02-Cyanide-Electrode-Manual-PCE-80-CN1001.pdf
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.ncei.noaa.gov/data/oceans/coris/library/NOAA/CRCP/project/1273/SOP_CyanideTesting_CDT.pdf
https://ehs.stanford.edu/reference/information-cyanide-compounds
https://www.benchchem.com/product/b046578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

a fume hood.[17]

o Storage: Store in a cool, dry, well-ventilated, and secured location.[11][12] Keep containers
tightly closed and separated from acids, water, and strong oxidizing agents.[11][12][18]

o Transport: When transporting, use sealed, shatter-resistant primary containers and a
secondary container.[16][19]

Spill and Emergency Procedures

o Small Spills (in fume hood):

[¢]

Alert personnel in the area.

[e]

Wearing appropriate PPE, cover the spill with an absorbent material.[8]

o

Decontaminate the area with a pH 10 buffer solution, followed by a 10% bleach solution.[8]
[11][14]

o

Collect all contaminated materials in a sealed, labeled hazardous waste container.[11][14]
o Large Spills or Spills Outside a Fume Hood:

o Evacuate the area immediately.[2][14]

o Alert others and prevent entry.[14]

o Contact emergency services and the institutional safety office.[2][14]
e Exposure:

o Inhalation: Move the person to fresh air immediately and seek emergency medical
attention.[6][14]

o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes and remove contaminated clothing.[6][12] Seek immediate
medical attention.[6]
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o Eye Contact: Promptly flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower lids.[12] Seek immediate medical attention.[12]

o Ingestion: Seek immediate medical attention.[12]

Waste Disposal

e Sodium cyanide and all materials contaminated with it are considered acutely toxic
hazardous waste (P-listed).[14][16]

o Collect all cyanide-containing waste in clearly labeled, dedicated, and sealed containers.[11]
[16]

» Never mix cyanide waste with acidic waste.[6]

» Follow institutional and regulatory guidelines for hazardous waste disposal.[11][14]

Experimental Protocols

The following are detailed methodologies for common laboratory experiments involving sodium
cyanide.

Protocol 1: Synthesis of Benzyl Cyanide via
Nucleophilic Substitution

This protocol describes the synthesis of benzyl cyanide from benzyl chloride and sodium
cyanide.[1][3][20]

Materials:

5-L round-bottom flask

Reflux condenser

Separatory funnel

Water bath
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Sodium cyanide (powdered, 96-98% pure), 500 g (10 moles)

Water, 450 cc

Benzyl chloride, 1 kg (8 moles)

95% Ethanol, 1 kg

Claisen distilling flask
Procedure:

e In the 5-L round-bottom flask, combine 500 g of powdered sodium cyanide and 450 cc of
water.

o Warm the mixture on a water bath to dissolve the sodium cyanide.
 In a separate container, mix 1 kg of benzyl chloride with 1 kg of 95% ethanol.

e Add the benzyl chloride/ethanol mixture to the sodium cyanide solution through the
separatory funnel over a period of 30-45 minutes.

o Heat the reaction mixture under reflux on a steam bath for four hours.

e Cool the mixture and filter with suction to remove the precipitated sodium chloride. Wash the
salt with a small amount of ethanol.

« Distill off as much ethanol as possible from the filtrate on a steam bath.
e Cool the residual liquid, filter if necessary, and separate the layer of benzyl cyanide.

» Purify the crude benzyl cyanide by distillation under reduced pressure in a Claisen flask.
Collect the fraction at 115-120°C/10 mm Hg or 135-140°C/38 mm Hg.[1]
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Reaction Setup

Reaction Workup and Purification
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Caption: Workflow for the Synthesis of Benzyl Cyanide.

Protocol 2: Strecker Synthesis of a-Amino Acids

The Strecker synthesis is a method for producing a-amino acids from an aldehyde, ammonia,
and cyanide.[9][12][21]

General Reaction Scheme:

e Formation of an imine from an aldehyde and ammonia.

» Nucleophilic addition of cyanide to the imine to form an a-aminonitrile.
¢ Hydrolysis of the a-aminonitrile to yield the a-amino acid.

Materials:

Aldehyde (R-CHO)

Ammonium chloride (NH4Cl)

Sodium cyanide (NaCN)

Aqueous acid (for hydrolysis)

Reaction vessel with a stirrer
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Procedure:

¢ In a suitable reaction vessel, combine the aldehyde, ammonium chloride, and sodium
cyanide in an appropriate solvent. The reaction is often carried out in aqueous ammonia.

 Stir the mixture to allow for the formation of the a-aminonitrile. The reaction progress can be
monitored by techniques such as TLC or NMR.

e Once the formation of the a-aminonitrile is complete, the reaction mixture is subjected to
hydrolysis. This is typically achieved by heating with a strong aqueous acid (e.g., HCI).

e The hydrolysis converts the nitrile group to a carboxylic acid, and the amino group is
protonated.

e The final a-amino acid is isolated and purified from the reaction mixture, which may involve
neutralization and crystallization.

Aldehyde (R-CHO) Ammonia (NHs)
Imine Cyanide (from NaCN)
a-Aminonitrile Acid Hydrolysis (HsO*, heat)
Hydrolysis

a-Amino Acid
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Caption: Logical Flow of the Strecker Amino Acid Synthesis.
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Protocol 3: Preparation of a Standard Sodium Cyanide
Solution

This protocol outlines the preparation of a standard solution of sodium cyanide for analytical
purposes.[13][16][18]

Materials:

Reagent-grade sodium cyanide (NaCN), dried

10M Sodium hydroxide (NaOH) solution (lonic Strength Adjuster - ISA)

Deionized or distilled water

1000 mL volumetric flask

Analytical balance

Procedure:

e In a fume hood, carefully weigh 1.88 grams of dry, reagent-grade NaCN.[18]
e To a 1000 mL volumetric flask, add approximately 500 mL of deionized water.
e Add 10 mL of 10M NaOH solution (ISA) to the volumetric flask.[13][18]

o Quantitatively transfer the weighed NaCN to the volumetric flask.

o Gently swirl the flask to dissolve the solid completely.

e Once dissolved, dilute the solution to the 2000 mL mark with deionized water.
o Cap the flask and invert it several times to ensure thorough mixing.

o Store the standard solution in a tightly sealed plastic bottle, clearly labeled with the contents,
concentration (1000 ppm CN™), preparation date, and appropriate hazard warnings. Prepare
fresh weekly.[13][18]
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Conclusion

Sodium cyanide is a valuable and versatile reagent in the laboratory, particularly in organic
synthesis and as a metabolic inhibitor for research purposes. Its utility is, however, matched by
its extreme toxicity. A thorough understanding of its chemical properties, reactivity, and
mechanism of action, coupled with strict adherence to safety protocols for handling, storage,
and disposal, is paramount for its safe and effective use. The protocols and information
provided in this guide are intended to equip researchers, scientists, and drug development
professionals with the necessary knowledge to work with sodium cyanide responsibly and
safely. Always consult the specific Safety Data Sheet (SDS) and institutional safety guidelines
before initiating any work with this compound.[11][13][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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